Antibiotics are widespread both to treat human and animal diseases and to improve growth in food animals. However, their overuse in food-producing animals has led to critical issues for human health, such as the direct toxicity and the development of antibiotic-resistant bacterial strains. Therefore, the identification of traces of antibiotic in food before entering the market has became extremely important and brought out the need for novel bioanalytical methods and protocols. To meet this need, here, a microfluidic system was set up for the purification of tetracycline (TC) from raw milk, honey, and eggs. The system is based on the use of magnetic beads exposing copper ions, which are loaded in a microfluidic chamber and actuated by a ready-made device. Tetracycline is captured by copper ions present on the microbeads, purified from the unwanted raw material present in the initial sample and recovered by a suitable elution solution. Different elution solutions were tested and results were evaluated by X-ray photoelectron spectroscopy (XPS) and visible spectrometry. The microfluidic system was successfully employed for the purification of TC from raw milk, honey, and eggs after an initial dilution in buffer. The overall protocol was, therefore, demonstrated to efficiently purify tetracycline, laying the bases for a future implementation of in-field on-chip tests.

The surface structure of Ni plating films that were reacted with methane at 800°C was investigated using scanning electron microscopy and transmission electron microscopy (TEM). The surface of the Ni plating film was eroded by the reaction with methane, resulting in a nano-roughened surface with a hexagonal close-packed structure with a thickness of ~ 3 nm. The carbon layer deposited on the Ni plating film was evaluated by electron energy loss spectroscopy. An increase in the π + σ bonding energy and full width at half maximum of the π* peak was observed on moving toward the Ni plating film surface, indicating an increase in the hydrogenated or oxidized carbon atoms on the surface of the Ni plating film.

Photochromic coatings have been widely used in many fields such as architecture, transportation, and military because of the combination of reversible color-changing properties with the insulation and protection of substrates. Conventionally, organic photochromic components are used for the preparation of photochromic coatings with fast photo-response and excellent fatigue resistance, but the preparation of these coatings is costly and time-consuming. Here, we have developed a relatively simple and cost-effective strategy for the preparation of water-based photochromic polyurethane coatings. Er(III)-doped WO3 was synthesized and used as the photochromic component for the preparation of polyurethane/Er(III)-doped WO3 composites, which were further used for the preparation of photochromic coatings. The properties of the coatings were tested and characterized. Due to their excellent thermal stability, water resistance, fatigue resistance, and photochromism, these coatings might have practical applications in various areas.

X-ray photoelectron spectroscopy (XPS) is the most widely used and important method for chemically analyzing and speciating surfaces. XPS has surface sensitivity (5–10 nm), is quantitative, and is able to probe the oxidation states of the elements at surfaces. However, during the past few years, a great deal of incorrect XPS data analysis has entered the scientific literature. Accordingly, efforts, including this Insight Note, are being made to provide tutorial information to the scientific community. Aluminum is a scientifically and technologically important element. Here we discuss approaches for fitting the Al 2p peak envelope from a sample of aluminum foil with a thin layer of oxide on it. Signals from the metal and oxide are present. We discuss methods for electrically isolating (or not isolating) the sample during data acquisition, the choice of the baseline, fitting the oxide peak with one or two synthetic peaks, and fitting the metal signal with two symmetric or two asymmetric peaks. The thickness of the oxide is calculated based on the areas of the oxide and metal signals.

Anodizing is widely used as a surface treatment for aluminum alloy to improve its surface properties by increasing the thickness of the oxide layer. Generally, conventional anodizing by direct current (DC) produced high porosity and micro-cracks. Utilizing pulse current (PC) as a power source and graphite particles as reinforcement for the oxide layer may solve these problems. Therefore, the present work aims to study the effect of the combination approaches on coating growth and the surface characteristics of the oxide coating. The graphite incorporated composite oxide coating on the AA2017-T4 Al alloy was developed by DC and PC hard anodizing process. The surface morphology, topography, chemical composition, and surface hardness were evaluated. In PC anodizing, the growth rate of oxide layer was slower (0.59 μm/min) than DC anodizing (1.08 μm/min). The surface pores start to develop at 30th minutes compared to DC which is 20th minutes. At 60 minutes, the formation of porous composite oxide coating is complete with pore dimension (width:46.74±19.96 μm and depth:7.11±2.57 μm) and thickness of 35.20±8.90 μm for PC whereas for DC pore dimension (width: 81.03±21.60 μm and depth: 17.16±4.31 μm) and thickness of 64.80±23.69 μm. Surface roughness and hardness of composite oxide coating by PC were measured at about 1.90±0.04 μm and 379.10±4.37 HV, respectively. Meanwhile, the DC reveals a significant increase in roughness (4.28±0.25 μm) and a decrease in hardness (302.75±1.09 HV). The introduction of graphite particles with PC anodizing reduces the surface porosity, microcracks and enhances the surface hardness of oxide coating.

The misinterpretation of peak asymmetry as higher oxidation states in x-ray photoelectron spectroscopy (XPS) is regretfully all too common. This XPS Insight note introduces the theory of peak asymmetry in x-ray photoelectron spectra and such asymmetry is discussed for a range of different classes of materials to afford analysts a more informed view of their spectra.

ZnO nanoparticles (NPs) were synthesized in this study using a modified sol–gel route. Synthesized NPs were annealed at various temperatures, namely, 400, 500, 600, and 700°C, to optimize annealing temperature to make the NPs suitable for photocatalytic application. The hexagonal wurtzite structure was revealed by XRD analysis for all NPs, and the crystallinity showed an increase when the annealing temperature was increased. Rietveld analysis was conducted to measure the lattice parameters, crystallite size, and microstrain of the NPs. Micro-strain showed a decrease with increasing annealing temperature. The size of particles showed an increase with increasing annealing temperature, which was evident from the morphological analysis by SEM. Later, activation energy calculated from Scott's equation also revealed differential crystal growth rates with increasing annealing temperatures. Bandgap was found to decrease with increasing annealing temperature as well. XPS confirms the phase purity and the charge states of NPs. Rhodamine B (RhB) was used to measure photocatalytic degradation efficiency and superior photocatalytic degradation was found for 500°C.

Electrodeposition from an environmentally friendly iron sulfate electrolyte with citric acid as carbon source has gained attention recently, because of excellent mechanical properties of the resulting Fe–C coatings with intentionally codeposited high-carbon concentrations. While being very attractive as protective coatings and sustainable alternatives for hard chrome coatings, comprehensive understanding of the coatings' chemical constitution including the type and location of carbon-containing phases is still lacking. The amount of codeposited carbon of up to about 0.8 wt.% significantly exceeds the solubility of carbon in ferrite, although carbon-free ferrite is the only unambiguously reported phase in as-deposited Fe–C coatings so far. In the present work, time-of-flight secondary ion mass spectrometry, X-ray photoelectron spectroscopy, and soft X-ray emission spectroscopy have been applied to identify the carbon-containing phases, which are present as minor secondary phases in the coatings but are known to have an important influence on the coatings' properties. Three carbon-containing phases could be distinguished, homogeneously distributed in the nanocrystalline ferrite base material. Iron acetates, amorphous carbon, and carbides were found in both as-deposited and annealed Fe–C coatings up to 300°C, but their fraction changes during postdeposition annealing.

X-ray photoelectron spectroscopy (XPS) is a technique that is widely used to study thin oxide films because of its extremely high surface sensitivity. Utilizing the QUASES (Quantitative Analysis of Surfaces by Electron Spectroscopy) software package developed by Sven Tougaard (University of Southern Denmark), a user can obtain additional information that is not extracted in conventional XPS analysis, specifically the composition as a function of depth. Presented here is the QUASES analysis of four Ni-Cr-Mo alloys performed while testing various inelastic mean free path (IMFP) determination methods in the context of providing a framework for the analysis of complex oxides in QUASES. Ni-Cr-Mo alloys are often used to replace conventional materials under aggressive conditions, because of their exceptional corrosion resistance. Their corrosion resistance is conferred by the formation of an inert surface oxide film that protects the underlying metal. Using the QUASES software, the thickness of the air-formed oxide on four Ni-Cr-Mo alloys was found to lie within the range of 2.5–3.6 nm. They were found to be composed of an inner Cr2O3 layer and an outer Cr (OH)3 layer, with a transition zone where the two coexisted. Oxidized Mo species, MoO2 and MoO3, were found in trace amounts at the boundary between the Cr2O3-only and mixed Cr2O3/Cr (OH)3 regions of the oxide. We also determined that using 20% reduced IMFP values gave results similar to those obtained using electron effective attenuation length (EAL) values. Auger depth profiles showed comparable trends to the QUASES models.

Based on literature analysis, X-ray photoelectron spectroscopy (XPS) use continues to increase exponentially. This increased use is accompanied by anecdotal reports and systematic analyses indicating a growing presence of significantly flawed data analyses. Recognition of this problem within the surface analysis community has increased with an understanding that both inexperienced users and increased use of XPS outside the surface analysis community contribute to the problem. The XPS community has initiated several efforts to help address the problem, which is not unique to XPS. This paper describes some of the specific problems identified and some of the community efforts intended to address them. Here, we describe activities focused on three specific issues: (i) requests for detailed guides and protocols and bite-sized versions of information for non-experts, (ii) incomplete data and analysis reporting, and (iii) the high rate of peak fitting problems. A 2019 survey identified the need for guides, protocols, and standards to assist XPS users. One set of such guides has been published, and another is being assembled. Providing incremental bites of useful information is the goal of a series of papers on specific challenges to surface analysis with example solutions has been initiated as Notes and Insights papers in Surface and Interface Analysis. Examination of XPS-containing papers finds that information to establish the credibility and reproducibility of XPS results is often very incomplete. Unfortunately, ISO and ASTM standards require an amount of parameter reporting that seems excessive and unrealistic for many research publications. Initial approaches to develop and distribute a graded approach to parameter reporting are briefly described. Multiple efforts are underway to address the high rate of problems associated with photoelectron peak fitting. These include guides to peak fitting, guides to peak identification and fitting for specific elements, and the development of a peak fitting social network. The fitting social network is designed to facilitate interactions between new and experienced XPS users; analysts trying to fit XPS data (for publication or other reasons) can ask questions and establish dynamic conversations. Encouraging and enabling high-quality XPS analysis and reporting requires several different types of effort from all members of the surface and interface analysis community.